
Commercial Availability and Suppliers of Butyl
Isocyanate: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl isocyanate

Cat. No.: B149574 Get Quote

Introduction: Butyl isocyanate, a reactive organic compound with the formula C₅H₉NO, is a

crucial building block in synthetic organic chemistry, particularly in the pharmaceutical and

agrochemical industries. Its isocyanate functional group (-N=C=O) readily reacts with

nucleophiles such as amines, alcohols, and thiols, making it a versatile reagent for the

introduction of a butylcarbamoyl moiety. This guide provides an in-depth overview of the

commercial availability of butyl isocyanate, its major suppliers, typical specifications, and

detailed experimental protocols for its synthesis, application, and quality control.

Major Suppliers and Commercial Availability
Butyl isocyanate is readily available from a variety of chemical suppliers, ranging from large,

multinational corporations to smaller, specialized manufacturers. It is typically offered in various

purity grades, from technical grade to high-purity versions suitable for sensitive applications in

drug development and research.

Table 1: Prominent Suppliers of Butyl Isocyanate and Their Offerings

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b149574?utm_src=pdf-interest
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Purity/Grade(s) Offered Available Quantities

Sigma-Aldrich (Merck) 98%, ≥98.0% (GC) 5 mL, 25 mL, Bulk inquiries

Tokyo Chemical Industry (TCI) >98.0% (GC) 25 mL, 100 mL, 500 mL

Thermo Fisher Scientific (Alfa

Aesar)
98% 25 g, 100 g

ChemicalBook 98%, 99%+ HPLC 1 kg, 20 kg, Bulk inquiries

Simson Pharma Limited Custom Synthesis Inquire for quantities

A. B. Enterprises 98%, 99% Inquire for quantities

Hangzhou LEAP Chem Co.,

Ltd.
Industrial Grade/99% Inquire for quantities

Wuhan hongde yuexin

pharmaceutical technology co.

LTD.

98% 1 kg, 20 kg, 1 ton

Beijing Ouhe Technology Co.,

Ltd.
98.00% 10 g, 50 g, 100 g, 250 g, 500 g

Typical Specifications and Impurity Profile
Ensuring the purity and quality of butyl isocyanate is paramount for reproducible and reliable

experimental outcomes. While specific impurity profiles can vary between suppliers and

batches, common impurities may arise from the manufacturing process or degradation.

Table 2: Physicochemical Properties of n-Butyl Isocyanate
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Property Value

CAS Number 111-36-4

Molecular Formula C₅H₉NO[1][2]

Molecular Weight 99.13 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 115 °C (lit.)

Density 0.88 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.406 (lit.)[1]

Flash Point 11 °C (51.8 °F) - closed cup

Solubility Reacts with water[3]

Common Impurities: Potential impurities in commercially available butyl isocyanate can

include:

Unreacted starting materials: Such as n-butylamine.

By-products from synthesis: Including substituted ureas formed from the reaction of butyl
isocyanate with excess n-butylamine[4].

Degradation products: Formed upon exposure to moisture or elevated temperatures.

Residual solvents: From the manufacturing and purification process.

A Certificate of Analysis (CoA) from the supplier will provide lot-specific information on the

purity and levels of known impurities[5][6][7]. For highly sensitive applications, it is

recommended to perform in-house quality control analysis.

Experimental Protocols
Synthesis of n-Butyl Isocyanate
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The following is a general procedure for the synthesis of n-butyl isocyanate based on the

phosgenation of n-butylamine, as described in patent literature. This process involves the use

of highly toxic phosgene and should only be performed by trained personnel in a well-ventilated

fume hood with appropriate safety precautions.

Materials:

n-Butylamine

Xylene (solvent)

Phosgene

Nitrogen gas

Procedure:

In a suitable reactor equipped with a stirrer, thermometer, gas inlet, and reflux condenser, a

solution of n-butylamine in xylene is prepared.

The solution is cooled, and phosgene gas is introduced into the reaction mixture while

maintaining a low temperature. This initial step is highly exothermic[4].

After the initial low-temperature phosgenation, the reaction temperature is gradually

increased, and a slow stream of phosgene is continued until the reaction mixture becomes

clear[4].

The reaction is maintained at the elevated temperature for several hours to ensure complete

conversion[4].

Upon completion, the excess phosgene is removed by purging the system with an inert gas,

such as nitrogen[4].

The resulting crude n-butyl isocyanate is then purified by fractional distillation to yield the

final product with a purity of over 99%[4].
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Synthesis of n-Butyl Isocyanate

Start: Prepare n-Butylamine in Xylene

Low-Temperature Phosgenation
(Exothermic)

Introduce Phosgene

High-Temperature Phosgenation

Gradual Heating

Purge with Nitrogen

Reaction Completion

Fractional Distillation

Remove Excess Phosgene

Product: n-Butyl Isocyanate (>99%)
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Synthesis of N,N'-Disubstituted Urea

Start: Dissolve Primary Amine in Anhydrous Solvent

Add Butyl Isocyanate

Under Inert Atmosphere

Stir at Room Temperature

Exothermic

Solvent Removal

Monitor by TLC/LC-MS

Purification (Recrystallization or Chromatography)

Product: N,N'-Disubstituted Urea

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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